Cas no 2228816-46-2 (4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione)

• Product Name: 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione
• CAS No: 2228816-46-2
• MF: C₁₂H₈F₄O₃
• MW: 276.183737754822
• CID: 6241678
• PubChem ID: 165637364
• Update Time: 2025-10-29

4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione
• 4-[2-fluoro-3-(trifluoromethyl)phenyl]oxane-2,6-dione
• 2228816-46-2
• EN300-1974400

• Inchi： 1S/C12H8F4O3/c13-11-7(2-1-3-8(11)12(14,15)16)6-4-9(17)19-10(18)5-6/h1-3,6H,4-5H2
• InChI Key： LFJHUDXHZKJJKA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 276.04095676g/mol
• Monoisotopic Mass: 276.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione

Chemical Profile of 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione (CAS No: 2228816-46-2)

4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione (CAS No: 2228816-46-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic oxanes, characterized by a oxygen-containing six-membered ring structure fused with an aromatic benzene ring. The presence of fluorine and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for the development of novel therapeutic agents.

The structural motif of 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione is particularly intriguing due to its potential biological activity. The combination of a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position of the benzene ring enhances its interaction with biological targets. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. Similarly, trifluoromethyl groups are frequently incorporated into pharmaceuticals to improve pharmacokinetic profiles and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of this compound. Studies suggest that the oxane ring in 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione can serve as a scaffold for designing molecules with enhanced binding affinity to enzymes and receptors involved in critical biological pathways. The electron-withdrawing nature of the carbonyl groups at the 2 and 6 positions further contributes to its potential as a bioactive molecule.

In the realm of medicinal chemistry, 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione has been explored as a precursor for synthesizing analogs with tailored biological activities. Researchers have leveraged its structural features to develop compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine substituent, in particular, has been shown to enhance the binding interactions with proteases and kinases, which are key targets in cancer therapy.

One notable application of derivatives derived from 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione is in the development of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The trifluoromethyl group enhances the lipophilicity of the molecule, facilitating better membrane penetration and receptor binding. Additionally, the oxane ring provides rigidity to the molecular structure, improving interactions with the active site of target enzymes.

Another area where this compound has shown promise is in anti-inflammatory drug discovery. Inflammatory processes are mediated by various enzymes and cytokines, many of which can be targeted by small molecule inhibitors. The unique structural features of 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione make it an ideal candidate for designing molecules that can modulate inflammatory pathways effectively. Preliminary studies have indicated that certain derivatives exhibit potent anti-inflammatory activity by inhibiting key pro-inflammatory enzymes.

The synthesis of 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly used in its preparation. These synthetic strategies ensure that the final product meets stringent quality standards required for further biological evaluation.

Evaluation of 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione and its derivatives involves rigorous in vitro and in vivo testing to assess their efficacy and safety profiles. High-throughput screening (HTS) technologies have been instrumental in identifying lead compounds with promising biological activities. These screens allow researchers to rapidly test thousands of compounds against various biological targets, expediting the drug discovery process.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their incorporation into drug molecules has led to significant advancements in drug design and development. The ability of fluorine to modulate physicochemical properties makes it an invaluable tool for medicinal chemists seeking to optimize drug candidates. 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework.

Future research directions involving 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione may focus on exploring its potential as an intermediate for more complex drug candidates or as a lead compound for structure-based drug design. Advances in biocatalysis and green chemistry may also influence its synthesis routes toward more sustainable practices. As our understanding of molecular interactions continues to evolve, compounds like 4-2-fluoro-3-(trifluoromethyl)phenyloxane-2,6-dione will remain at the forefront of pharmaceutical innovation.